Cas no 2352705-34-9 (Ethyl 5-(3-aminopropyl)-1,2-oxazole-3-carboxylate)

• Product Name: Ethyl 5-(3-aminopropyl)-1,2-oxazole-3-carboxylate
• CAS No: 2352705-34-9
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 5656190
• PubChem ID: 165894921
• Update Time: 2025-10-28

Ethyl 5-(3-aminopropyl)-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27729604
• ethyl 5-(3-aminopropyl)-1,2-oxazole-3-carboxylate
• 2352705-34-9
• Ethyl 5-(3-aminopropyl)-1,2-oxazole-3-carboxylate

• Inchi： 1S/C9H14N2O3/c1-2-13-9(12)8-6-7(14-11-8)4-3-5-10/h6H,2-5,10H2,1H3
• InChI Key： SPBOEJWCRFLMBD-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)OCC)=N1)CCCN

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.4Ų

Additional information on Ethyl 5-(3-aminopropyl)-1,2-oxazole-3-carboxylate

Ethyl 5-(3-aminopropyl)-1,2-oxazole-3-carboxylate (CAS No. 2352705-34-9): A Comprehensive Overview

Ethyl 5-(3-aminopropyl)-1,2-oxazole-3-carboxylate, a compound with the chemical identifier CAS No. 2352705-34-9, has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole class of heterocyclic organic compounds, which are known for their diverse biological activities and potential therapeutic applications. The structural features of Ethyl 5-(3-aminopropyl)-1,2-oxazole-3-carboxylate, particularly the presence of an ethyl ester group and a 3-aminopropyl side chain, contribute to its unique chemical properties and biological interactions.

The oxazole ring in Ethyl 5-(3-aminopropyl)-1,2-oxazole-3-carboxylate is a key pharmacophore that interacts with various biological targets. Oxazoles have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The addition of the 3-aminopropyl group introduces a basic nitrogen atom, which can form hydrogen bonds and participate in salt formation, enhancing the compound's solubility and bioavailability. The ethyl ester group at the 3-position of the oxazole ring can be hydrolyzed in vivo to release a carboxylic acid moiety, potentially influencing the compound's metabolic pathways and pharmacokinetic behavior.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. Ethyl 5-(3-aminopropyl)-1,2-oxazole-3-carboxylate has been investigated for its potential role in treating various diseases, including neurological disorders and infectious diseases. Studies have shown that oxazole derivatives can modulate enzyme activity and receptor binding, making them promising candidates for drug development. The unique structural features of Ethyl 5-(3-aminopropyl)-1,2-oxazole-3-carboxylate make it a valuable scaffold for designing new molecules with enhanced pharmacological properties.

The synthesis of Ethyl 5-(3-aminopropyl)-1,2-oxazole-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the oxazole ring through cyclization reactions between appropriate precursors. Subsequent modifications include the introduction of the ethyl ester group and the 3-aminopropyl side chain through nucleophilic substitution or condensation reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

The pharmacological profile of Ethyl 5-(3-aminopropyl)-1,2-oxazole-3-carboxylate has been evaluated through in vitro and in vivo studies. These studies have revealed its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that this compound may interfere with the activity of enzymes such as kinases and phosphodiesterases, which are implicated in cancer progression and inflammation. Additionally, its interaction with specific receptors could lead to novel therapeutic strategies for neurological disorders.

The development of Ethyl 5-(3-aminopropyl)-1,2-oxazole-3-carboxylate also aligns with current trends in drug discovery aimed at improving patient outcomes through targeted therapies. The compound's ability to modulate specific biological pathways makes it a candidate for personalized medicine approaches. By understanding its mechanism of action and optimizing its chemical structure, researchers can develop more effective and safer drugs with fewer side effects.

In conclusion, Ethyl 5-(3-aminopropyl)-1,2-oxazole-3-carboxylate (CAS No. 2352705-34-9) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like Ethyl 5-(3-aminopropyl)-1,2-oxazole-3-carboxylate will play a crucial role in shaping the future of medicine.